Cas no 2411244-61-4 (4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride)

4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride structure
2411244-61-4 structure
Product Name:4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride
CAS No:2411244-61-4
MF:C12H15FN2O3S
MW:286.322505235672
CID:6331835
PubChem ID:146094295
Update Time:2025-07-20

4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • Z3766051618
    • 4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride
    • 2411244-61-4
    • EN300-26583056
    • Inchi: 1S/C12H15FN2O3S/c13-19(17,18)15-8-6-12(7-9-15,11(14)16)10-4-2-1-3-5-10/h1-5H,6-9H2,(H2,14,16)
    • InChI Key: RKLGDEOCACBWCY-UHFFFAOYSA-N
    • SMILES: S(N1CCC(C(N)=O)(C2C=CC=CC=2)CC1)(=O)(=O)F

Computed Properties

  • Exact Mass: 286.07874168g/mol
  • Monoisotopic Mass: 286.07874168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 88.8Ų

4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26583056-0.05g
4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride
2411244-61-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on 4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride

Introduction to 4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride (CAS No. 2411244-61-4)

4-Carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2411244-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of both carbamoyl and sulfonyl fluoride functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The sulfonyl fluoride moiety is particularly noteworthy due to its reactivity and utility in medicinal chemistry. Sulfonyl fluorides are known for their ability to participate in nucleophilic substitution reactions, where they can be converted into other functional groups such as sulfonylamides or sulfonates. This property makes 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride a valuable building block for constructing biologically active molecules. In recent years, there has been a growing interest in exploring the potential of sulfonyl fluorides in drug design, owing to their role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds.

One of the most compelling aspects of 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride is its application in the synthesis of carbamate-based drugs. Carbamates have been extensively studied for their pharmacological properties, including their use as anticonvulsants, muscle relaxants, and neuroprotective agents. The structural motif present in this compound, specifically the combination of a carbamoyl group and a phenyl substituent on the piperidine ring, suggests potential biological activity relevant to these therapeutic areas. Furthermore, the fluorine atom at the sulfonyl position introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular docking simulations have shown that derivatives of 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride may interact with enzymes and receptors involved in neurological disorders. For instance, modifications to the phenyl ring or the carbamoyl group could lead to enhanced binding affinity or selectivity for specific therapeutic targets. These findings highlight the importance of 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride as a scaffold for drug discovery efforts.

The synthesis of 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions to form the piperidine ring, followed by sulfonylation and fluorination at the appropriate positions. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of these processes. These developments are crucial for ensuring that sufficient quantities of this compound are available for both academic research and industrial applications.

In addition to its synthetic utility, 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride has been explored as a precursor for more complex molecules with potential therapeutic applications. For example, it can be converted into sulfonamides through nucleophilic aromatic substitution reactions, which are widely used in medicinal chemistry for generating biologically active compounds. The versatility of this compound underscores its importance as a chemical intermediate in drug development pipelines.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which can significantly influence drug efficacy and pharmacokinetics. Fluorine atoms are known to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine can improve lipophilicity and binding affinity through modulating electronic distributions in molecular structures. These attributes make compounds like 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride particularly attractive for designing next-generation pharmaceuticals.

Current research efforts are focused on expanding the chemical space explored by derivatives of 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride. By employing structure-based drug design principles and high-throughput screening techniques, scientists aim to identify novel analogs with improved pharmacological profiles. Collaborative projects between academia and industry are accelerating these efforts by combining experimental synthesis with computational modeling to accelerate discovery.

The future prospects for 4-carbamoyl-4-phenylpiperidine-1-sulfonyl fluoride appear promising, with ongoing studies suggesting its potential role in addressing unmet medical needs. As our understanding of disease mechanisms evolves, so too will our ability to design targeted therapies using sophisticated molecular tools like this compound. The integration of cutting-edge technologies into drug development workflows ensures that compounds such as CAS No. 2411244-61-4 will continue to play a pivotal role in advancing therapeutic innovation.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent